Cas no 54221-95-3 (2-acetamidopyridine-4-carboxylic acid)

2-acetamidopyridine-4-carboxylic acid structure
54221-95-3 structure
Product Name:2-acetamidopyridine-4-carboxylic acid
CAS No:54221-95-3
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD00233713
CID:374337
PubChem ID:3774466
Update Time:2025-04-19

2-acetamidopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Acetylaminoisonicotinic acid
    • 2-Acetylamino-isonicotinic acid
    • 2-(Acetylamino)isonicotinicacid
    • 4-Pyridinecarboxylicacid, 2-(acetylamino)-
    • 2-acetamidopyridine-4-carboxylic acid
    • 2-Acetamidoisonicotinic acid
    • 2-(acetylamino)isonicotinic acid
    • 4-PYRIDINECARBOXYLIC ACID, 2-(ACETYLAMINO)-
    • 2-(acetylamino)pyridine-4-carboxylic acid
    • 2-Acetylaminoisonicotinicacid
    • PubChem16609
    • PubChem16556
    • 2-AcetamidoisonicotinicAcid
    • 2-Acetamido-isonicotinic acid
    • 4-Carboxy-
    • MFCD00233713
    • EN300-184016
    • AH-011/25003861
    • 2-Acetylamino-isonicotinic acid, AldrichCPR
    • FT-0678111
    • DTXSID10396249
    • CS-W017216
    • 4-Carboxy-2-acetylaminopyridine
    • J-400226
    • VNQIEKXUBYBTPS-UHFFFAOYSA-N
    • PS-5454
    • 2-acetylamino-4-pyridinecarboxylic acid
    • AB05040
    • AKOS000302620
    • AM804022
    • SY032453
    • 2-(acetamido)pyridine-4-carboxylic acid
    • SCHEMBL256750
    • 54221-95-3
    • AC-25220
    • DB-002419
    • MDL： MFCD00233713
    • Inchi： 1S/C8H8N2O3/c1-5(11)10-7-4-6(8(12)13)2-3-9-7/h2-4H,1H3,(H,12,13)(H,9,10,11)
    • InChI Key： VNQIEKXUBYBTPS-UHFFFAOYSA-N
    • SMILES： OC(C1C=CN=C(C=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 79.3

Experimental Properties

  • Density: 1.404
  • Melting Point: 286-290
  • Boiling Point: 585.3°C at 760 mmHg
  • Flash Point: 307.8°C
  • Refractive Index: 1.628
  • PSA: 79.29000
  • LogP: 0.81120

2-acetamidopyridine-4-carboxylic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,Room Temperature

2-acetamidopyridine-4-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-acetamidopyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
059902-1g
2-Acetylamino-isonicotinic acid
 54221-95-3 97%
1g
 ￡14.00 2022-03-01
Fluorochem
059902-5g
2-Acetylamino-isonicotinic acid
 54221-95-3 97%
5g
 ￡63.00 2022-03-01
Fluorochem
059902-10g
2-Acetylamino-isonicotinic acid
 54221-95-3 97%
10g
 ￡120.00 2022-03-01
Fluorochem
059902-25g
2-Acetylamino-isonicotinic acid
 54221-95-3 97%
25g
 ￡271.00 2022-03-01
TRC
A168120-1g
2-Acetylaminoisonicotinic Acid
 54221-95-3
1g
 $ 75.00 2023-04-19
TRC
A168120-5g
2-Acetylaminoisonicotinic Acid
 54221-95-3
5g
 $ 178.00 2023-04-19
TRC
A168120-10g
2-Acetylaminoisonicotinic Acid
 54221-95-3
10g
 $ 310.00 2023-04-19
TRC
A168120-25g
2-Acetylaminoisonicotinic Acid
 54221-95-3
25g
 $ 620.00 2023-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MB953-20g
2-acetamidopyridine-4-carboxylic acid
 54221-95-3 95+%
20g
 3192.0CNY 2021-08-05
Chemenu
CM177466-10g
2-Acetylamino-isonicotinic acid
 54221-95-3 95%
10g
 $153 2021-08-05

2-acetamidopyridine-4-carboxylic acid Production Method

2-acetamidopyridine-4-carboxylic acid Related Literature

Related Categories

54221-95-3 (2-acetamidopyridine-4-carboxylic acid) Related Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.